Cas no 58338-55-9 (Benzamide,N-(3,5-dinitrophenyl)-3,5-dinitro-)

• Product Name: Benzamide,N-(3,5-dinitrophenyl)-3,5-dinitro-
• CAS No: 58338-55-9
• MF: C₁₃H₇N₅O₉
• MW: 377.222782373428
• CID: 386530
• PubChem ID: 298936
• Update Time: 2025-04-19

Benzamide,N-(3,5-dinitrophenyl)-3,5-dinitro- Chemical and Physical Properties

Names and Identifiers

• Benzamide,N-(3,5-dinitrophenyl)-3,5-dinitro-
• N-(3,5-dinitrophenyl)-3,5-dinitrobenzamide
• 58338-55-9
• DTXSID50305638
• MDVCUXQIKDIHNJ-UHFFFAOYSA-N
• AKOS000678802
• N-(3,5-Dinitro-phenyl)-3,5-dinitro-benzamide
• NSC-171310
• SCHEMBL9167111
• NSC171310

• Inchi： 1S/C13H7N5O9/c19-13(7-1-9(15(20)21)5-10(2-7)16(22)23)14-8-3-11(17(24)25)6-12(4-8)18(26)27/h1-6H,(H,14,19)
• InChI Key： MDVCUXQIKDIHNJ-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C=C(C=1)[N+](=O)[O-])[N+](=O)[O-])NC1C=C(C=C(C=1)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 377.02441
• Monoisotopic Mass: 377.02437682g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 212Ų

Experimental Properties

• PSA: 201.66